Cas no 2137750-45-7 (1H-1,2,3-Triazol-4-amine, 1-(3-methyl-2-buten-1-yl)-)

• Product Name: 1H-1,2,3-Triazol-4-amine, 1-(3-methyl-2-buten-1-yl)-
• CAS No: 2137750-45-7
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 5298025
• Update Time: 2025-05-20

1H-1,2,3-Triazol-4-amine, 1-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazol-4-amine, 1-(3-methyl-2-buten-1-yl)-

• Inchi： 1S/C7H12N4/c1-6(2)3-4-11-5-7(8)9-10-11/h3,5H,4,8H2,1-2H3
• InChI Key： ZQHQUDCAUVQRPK-UHFFFAOYSA-N
• SMILES： N1(C/C=C(/C)\C)C=C(N)N=N1

Additional information on 1H-1,2,3-Triazol-4-amine, 1-(3-methyl-2-buten-1-yl)-

Introduction to 1H-1,2,3-Triazol-4-amine, 1-(3-methyl-2-buten-1-yl) and Its Significance in Modern Chemical Research

The compound with the CAS number 2137750-45-7, identified as 1H-1,2,3-Triazol-4-amine, 1-(3-methyl-2-buten-1-yl), represents a fascinating molecule in the realm of chemical biology and pharmaceutical development. This compound belongs to the triazole class of heterocyclic aromatic compounds, which have garnered significant attention due to their diverse pharmacological properties and applications. The structural motif of triazole, characterized by a three-membered nitrogen-containing ring fused to an aromatic system, contributes to its unique electronic and steric properties, making it a versatile scaffold for drug design.

In recent years, the exploration of 1H-1,2,3-Triazol-4-amine derivatives has been extensively studied for their potential in modulating various biological pathways. The presence of the amine functional group at the 4-position of the triazole ring and an allyl substituent at the 1-position introduces additional reactivity and binding potential. This structural configuration has been exploited in the development of novel therapeutic agents targeting a range of diseases, including infectious disorders and inflammatory conditions.

One of the most compelling aspects of 1H-1,2,3-Triazol-4-amine, 1-(3-methyl-2-buten-1-yl) is its role as a key intermediate in synthesizing more complex pharmacophores. The compound’s ability to undergo further functionalization allows for the creation of molecules with tailored biological activities. For instance, researchers have utilized this scaffold to develop inhibitors of enzymes involved in metabolic pathways relevant to cancer and neurodegenerative diseases. The flexibility offered by the 3-methyl-2-butenyl side chain provides a unique handle for medicinal chemists to optimize binding interactions with biological targets.

Recent advancements in computational chemistry have enhanced our understanding of how 1H-1,2,3-Triazol-4-amine derivatives interact with biological systems. Molecular docking studies have revealed that these compounds can effectively bind to specific protein pockets, modulating enzyme activity and receptor function. This has opened up new avenues for drug discovery, particularly in the context of designing small-molecule modulators with high selectivity and potency. The integration of machine learning algorithms has further accelerated the process by predicting optimal modifications to enhance pharmacological properties.

The synthesis of 1H-1,2,3-Triazol-4-amine, 1-(3-methyl-2-butenyl) involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The construction of the triazole ring typically employs azide coupling reactions with alkenes or alkynes under transition-metal catalysis. The introduction of the 3-methyl-2-butenyl group can be achieved through cross-coupling reactions such as Suzuki or Heck couplings, followed by selective functionalization. These synthetic strategies not only showcase the versatility of modern organic chemistry but also underscore the importance of robust methodologies in producing complex molecules for therapeutic applications.

In clinical research settings, derivatives of 1H-1,2,3-Triazolamine have shown promise in preclinical models as candidates for treating conditions like bacterial infections and chronic inflammation. The ability to fine-tune the structure through chemical modifications allows researchers to address specific challenges posed by disease targets. For example, studies have demonstrated that certain triazole-based amine compounds exhibit potent antimicrobial activity by interfering with bacterial cell wall synthesis or DNA replication mechanisms. Such findings underscore the potential of this class of molecules as future therapeutic agents.

The impact of CAS number 2137750-45-7 extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly investing in libraries of triazole derivatives for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. The compound’s structural features make it an attractive candidate for further optimization using structure-based drug design (SBDD) approaches. By leveraging both experimental and computational techniques, scientists aim to develop next-generation therapeutics that are more effective and have improved safety profiles.

As our understanding of molecular interactions continues to evolve, so does our appreciation for compounds like 1-(3-methyl-2-butenyl)-1H-tetrazole as versatile building blocks in medicinal chemistry. The integration of interdisciplinary approaches—combining organic synthesis with bioinformatics and pharmacology—has fostered a collaborative environment where innovative ideas flourish. This synergy is crucial for advancing drug discovery efforts and addressing unmet medical needs globally.

The future prospects for CAS number 2137750 derivatives remain bright as new methodologies emerge and our knowledge base expands. Continued exploration into their pharmacological potential will undoubtedly yield groundbreaking discoveries that benefit human health. Whether through targeted modifications or exploratory synthetic routes,triazole amine compounds continue to captivate researchers with their multifaceted applications in chemical biology and pharmaceutical science.